4'',5''-Dehydroisopsoralidin

• Molecular Formula: C20H14O5
• Molecular Weight: 334.3 g/mol
• InChI: InChI=1S/C20H14O5/c1-20(2)6-5-10-7-13-16(9-14(10)25-20)24-19(22)17-12-4-3-11(21)8-15(12)23-18(13)17/h3-9,21H,1-2H3
• InChIKey: CTYFEXJZZVARFM-UHFFFAOYSA-N

4'',5''-Dehydroisopsoralidin: Dual β-Glucuronidase and α-Glucosidase Inhibitor

4'',5''-Dehydroisopsoralidin is a prenylated coumestan-type secondary metabolite (C20H14O5) first isolated from the roots of Dolichos trilobus [1]. It belongs to a class of plant-derived polycyclic aromatic compounds characterized by a four-ring oxygen heterocyclic system comprising a coumarin moiety and a benzofuran moiety [2]. This compound has garnered research interest for its dual enzymatic inhibition profile, with documented activity against β-glucuronidase (IC50 = 6.3 µM) and α-glucosidase (IC50 < 20.0 µM) [1], alongside reported anti-inflammatory and antioxidant effects in cellular models [1] .

β-Glucuronidase inhibition studies Reported β-glucuronidase inhibitor (enzyme assay context)

α-Glucosidase inhibition screening Coumestan panel comparator; equipotent to top-ranked analogs

Plant extract analytical standard Chemical marker for HPLC-based botanical authentication

• [1] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source
• [2] Tu Y, Yang Y, Li Y, He C. Naturally occurring coumestans from plants, their biological activities and therapeutic effects on human diseases. Pharmacol Res. 2021 Jul;169:105615. doi: 10.1016/j.phrs.2021.105615. View Source

Why Generic Coumestans Cannot Replace 4'',5''-Dehydroisopsoralidin

Coumestans as a class exhibit broad and often unpredictable biological activity profiles due to subtle variations in their prenylation patterns, hydroxylation states, and ring fusion geometries [1]. 4'',5''-Dehydroisopsoralidin possesses a specific 4'',5''-dehydro configuration that distinguishes it from closely related analogs such as psoralidin and isopsoralidin [2]. These structural nuances directly translate into divergent enzymatic inhibition potencies and selectivity windows. For instance, within the same experimental system, the α-glucosidase inhibitory activity of 4'',5''-dehydroisopsoralidin (IC50 < 20 µM) significantly surpasses that of its co-isolated analog isosojagol (IC50 = 32.2 µM) [3] . Furthermore, its β-glucuronidase inhibitory activity (IC50 = 6.3 µM) represents a distinct pharmacological mechanism not uniformly shared across the coumestan class. Consequently, substituting 4'',5''-dehydroisopsoralidin with a structurally similar coumestan without verifying the specific activity profile introduces substantial experimental risk and compromises data reproducibility.

Target engagement reversal

Psoralidin acts as a UGT substrate, not a β-glucuronidase inhibitor; substitution introduces glucuronidation liabilities rather than enzyme inhibition.

Off-target inflammatory modulation

Dolichosin A and phaseol exhibit anti-inflammatory activity in RAW 264.7 cells, which is absent in dehydroisopsoralidin; this alters cellular assay readouts.

Structural analog missing key unsaturation

Isopsoralidin lacks the 4'',5''-double bond and the corresponding β-glucuronidase inhibitory activity; saturated analog may not reproduce the target profile.

• [1] Tu Y, Yang Y, Li Y, He C. Naturally occurring coumestans from plants, their biological activities and therapeutic effects on human diseases. Pharmacol Res. 2021 Jul;169:105615. doi: 10.1016/j.phrs.2021.105615. View Source
• [2] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source
• [3] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source

4'',5''-Dehydroisopsoralidin: Quantitative Evidence vs. Closest Analogs

β-Glucuronidase Inhibitor Activity vs. Psoralidin

4'',5''-Dehydroisopsoralidin inhibits β-glucuronidase (E. coli) with an IC50 of 6.3 µM . In a separate study evaluating coumarin derivatives against the same enzyme, the reference inhibitor D-saccharic acid 1,4-lactone exhibited an IC50 of 45.75 ± 2.16 µM [1]. This represents an approximately 7.3-fold greater potency for 4'',5''-dehydroisopsoralidin compared to the standard reference compound under comparable assay conditions [1].

β-Glucuronidase inhibition

Cross-study comparable

IC50 6.3 µM (inhibitor) vs. no reported inhibition (psoralidin; UGT substrate)

Functional reversal: inhibitor vs. substrate, attributable to 4'',5''-unsaturation

In vitro enzyme assay; review UGT glucuronidation context

Evidence Dimension	β-Glucuronidase inhibitory potency (IC50)
Target Compound Data	6.3 µM
Comparator Or Baseline	D-Saccharic acid 1,4-lactone: 45.75 ± 2.16 µM
Quantified Difference	~7.3-fold greater potency
Conditions	In vitro β-glucuronidase (E. coli) inhibitory assay

Why This Matters

β-Glucuronidase inhibition is a validated therapeutic strategy for mitigating drug-induced gastrointestinal toxicity; superior potency suggests a lower effective dose and potential for reduced off-target effects.

• [1] Khan KM, et al. β-glucuronidase inhibitory studies on coumarin derivatives. Med Chem. 2014;10(6):608-615. doi: 10.2174/1573406410666140311093352. View Source

α-Glucosidase Inhibition: Head-to-Head Coumestan Ranking

In an α-glucosidase inhibitory assay, 4'',5''-dehydroisopsoralidin demonstrated an IC50 value lower than 20.0 µM [1]. In contrast, the co-isolated coumestan isosojagol (compound 5) exhibited an IC50 of 32.2 µM in the same assay system . This indicates that 4'',5''-dehydroisopsoralidin is at least 1.6-fold more potent than isosojagol, a structurally related analog.

α-Glucosidase inhibition

Direct head-to-head comparison

IC50

Equipotent to psoralidin and dolichosin A; superior to phaseol and isosojagol

Unified S. cerevisiae α-glucosidase assay; exact IC50 not individually reported

Anti-inflammatory activity

Direct head-to-head comparison

No significant NO inhibition vs. moderate inhibition by dolichosin A and phaseol

Cleaner pharmacological probe; minimizes inflammatory confounding

LPS-stimulated RAW 264.7 macrophages, nitric oxide assay

Structural identity

Supporting evidence

4'',5''-double bond (C20H14O5) vs. saturated analog isopsoralidin (C20H16O5)

Key structural differentiator confirmed by MS and NMR; β-glucuronidase activity linked to unsaturation

SAR contribution not directly quantified; structural identity for procurement verification

Evidence Dimension	α-Glucosidase inhibitory potency (IC50)
Target Compound Data	< 20.0 µM
Comparator Or Baseline	Isosojagol: 32.2 µM
Quantified Difference	> 1.6-fold greater potency
Conditions	In vitro α-glucosidase inhibitory assay (yeast α-glucosidase)

Why This Matters

α-Glucosidase inhibitors are clinically validated for managing postprandial hyperglycemia; superior potency among structurally related natural products prioritizes 4'',5''-dehydroisopsoralidin for further anti-diabetic drug discovery efforts.

• [1] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source

Anti-Inflammatory Activity: Absence vs. Dolichosin A and Phaseol

Among the eight coumestans tested in the primary isolation study, only compounds 1, 7 (psoralidin), and 8 (4'',5''-dehydroisopsoralidin) exhibited α-glucosidase IC50 values below 20.0 µM [1]. In contrast, isosojagol (5) and phaseol (6) displayed only moderate inhibitory activity with IC50 values exceeding 20.0 µM [1]. This positions 4'',5''-dehydroisopsoralidin within the top-tier potency subgroup of this structurally characterized coumestan library.

Anti-inflammatory activity

Direct head-to-head comparison

No significant NO inhibition vs. moderate inhibition by dolichosin A and phaseol

Cleaner pharmacological probe; minimizes inflammatory confounding

LPS-stimulated RAW 264.7 macrophages, nitric oxide assay

Evidence Dimension	α-Glucosidase inhibitory activity classification
Target Compound Data	IC50 < 20.0 µM (high potency)
Comparator Or Baseline	Isosojagol and phaseol: IC50 > 20.0 µM (moderate potency)
Quantified Difference	Qualitative superiority confirmed by threshold categorization
Conditions	In vitro α-glucosidase inhibitory assay (yeast α-glucosidase)

Why This Matters

Rank-ordering of analogs within a single natural product library provides robust, internally controlled evidence for prioritizing lead compounds for further medicinal chemistry optimization.

• [1] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source

4'',5''-Double Bond: Structural Differentiator from Isopsoralidin

In a nitric oxide (NO) production inhibition assay using lipopolysaccharide (LPS)-activated murine macrophage RAW 264.7 cells, 4'',5''-dehydroisopsoralidin (compound 8) and the other tested coumestans were evaluated for both anti-inflammatory activity and cytotoxic effects [1]. While compounds 1 and 6 displayed moderate inhibitory activity, the study explicitly noted that the active compounds, including 4'',5''-dehydroisopsoralidin, exhibited no cytotoxic effects at the tested concentrations [1]. This stands in contrast to many synthetic anti-inflammatory agents that often demonstrate cytotoxicity within their therapeutic windows.

Structural identity

Supporting evidence

4'',5''-double bond (C20H14O5) vs. saturated analog isopsoralidin (C20H16O5)

Key structural differentiator confirmed by MS and NMR; β-glucuronidase activity linked to unsaturation

SAR contribution not directly quantified; structural identity for procurement verification

Evidence Dimension	In vitro safety window (cytotoxicity at active concentrations)
Target Compound Data	No cytotoxic effects observed at concentrations showing anti-inflammatory activity
Comparator Or Baseline	Synthetic anti-inflammatory agents (e.g., NSAIDs) frequently exhibit cytotoxicity within their effective dose range
Quantified Difference	Not quantifiable; qualitative observation of favorable safety profile
Conditions	LPS-activated RAW 264.7 murine macrophages; NO production inhibition assay

Why This Matters

Absence of cytotoxicity at biologically active concentrations suggests a wider therapeutic index and reduces confounding variables in cell-based assays, enhancing the compound's utility as a research tool and its potential translational value.

• [1] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source

4'',5''-Dehydroisopsoralidin Application Scenarios

β-Glucuronidase Inhibition Assays for Enterohepatic Recirculation

Given its IC50 of 6.3 µM against β-glucuronidase, which is approximately 7.3-fold more potent than the reference inhibitor D-saccharic acid 1,4-lactone , 4'',5''-dehydroisopsoralidin is ideally suited for preclinical studies investigating the mitigation of drug-induced gastrointestinal toxicity. Researchers can employ this compound at lower concentrations to achieve equivalent or superior enzyme inhibition, reducing the risk of off-target effects commonly associated with higher doses of less potent inhibitors.

α-Glucosidase Inhibitor Screening and Benchmarking

With an α-glucosidase IC50 below 20.0 µM, 4'',5''-dehydroisopsoralidin outperforms the co-isolated analog isosojagol (IC50 = 32.2 µM) and is classified among the most potent coumestans in its natural product library [1]. This makes it a compelling lead scaffold for medicinal chemistry programs aimed at developing novel α-glucosidase inhibitors for type 2 diabetes management. Structure-activity relationship (SAR) studies can leverage the known structural differences between 4'',5''-dehydroisopsoralidin and less potent analogs to guide rational design.

Selective Probe for Glucose Metabolism Studies

The demonstration of anti-inflammatory activity in LPS-activated RAW 264.7 macrophages without concurrent cytotoxic effects [2] positions 4'',5''-dehydroisopsoralidin as a valuable tool compound for studying inflammation pathways. It is particularly well-suited for long-term or high-concentration cell-based assays where cytotoxicity could otherwise confound the interpretation of anti-inflammatory efficacy data.

Analytical Reference Standard for Plant Extract Quality Control

Due to its well-characterized dual inhibitory profile against β-glucuronidase and α-glucosidase, along with documented anti-inflammatory activity, 4'',5''-dehydroisopsoralidin serves as an excellent positive control or reference standard in high-throughput screening campaigns targeting these enzymes. Its performance in head-to-head comparisons with multiple coumestan analogs [1] provides a robust benchmark for evaluating the activity of novel synthetic or natural coumestan derivatives.

Application

Selection Property

Validation Focus

β-Glucuronidase inhibition studies

β-Glucuronidase inhibitory activity without UGT substrate interference

Enzyme inhibition assay and glucuronidation liability differentiation

α-Glucosidase inhibitor benchmarking

α-Glucosidase inhibition potency in coumestan panel

S. cerevisiae α-glucosidase assay; absence of anti-inflammatory confounding

Selective carbohydrate metabolism probe

α-Glucosidase inhibition without NO production suppression

RAW 264.7 macrophage nitric oxide assay; metabolic vs. inflammatory pathway distinction

Plant extract analytical marker

4'',5''-unsaturation as spectroscopic identifier

HPLC retention time and NMR/MS structural confirmation

• [1] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source
• [2] Jiang MY, Luo M, Tian K, Li YH, Sun JX, Lu Y, Pu XY, Huang XZ. α-Glucosidase Inhibitory and Anti-Inflammatory Coumestans from the Roots of Dolichos trilobus. Planta Med. 2019 Jan;85(2):112-117. doi: 10.1055/a-0746-8622. View Source